Cas no 1240685-26-0 (5-Prop-1-ynyl-2-benzofuran-1,3-dione)
1240685-26-0 structure
Product Name:5-Prop-1-ynyl-2-benzofuran-1,3-dione
CAS No:1240685-26-0
MF:C11H6O3
MW:186.163543224335
MDL:MFCD28365741
CID:3163893
PubChem ID:253661306
Update Time:2025-04-21
5-Prop-1-ynyl-2-benzofuran-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-Propynyl)phthalic Anhydride
- 4-(Methylethynyl)phthalic Anhydride
- SCHEMBL2126775
- 4-(1-Propynyl)phthalicAnhydride
- LBTIDDCTPLEEAG-UHFFFAOYSA-N
- CS-0435493
- MFCD28365741
- 5-(PROP-1-YN-1-YL)-2-BENZOFURAN-1,3-DIONE
- 5-(prop-1-yn-1-yl)-1,3-dihydro-2-benzofuran-1,3-dione
- 5-(prop-1-yn-1-yl)isobenzofuran-1,3-dione
- M2757
- 1240685-26-0
- DTXSID301338043
- 5-prop-1-ynyl-2-benzofuran-1,3-dione
- E78971
- AS-85447
- DTXCID301768347
- 695-094-9
- 5-Prop-1-ynyl-2-benzofuran-1,3-dione
-
- MDL： MFCD28365741
- Inchi： 1S/C11H6O3/c1-2-3-7-4-5-8-9(6-7)11(13)14-10(8)12/h4-6H,1H3
- InChI Key： LBTIDDCTPLEEAG-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC(C#CC)=CC=2C1=O)=O
Computed Properties
- Exact Mass: 186.031694049g/mol
- Monoisotopic Mass: 186.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.4±0.0 g/cm3
- Melting Point: 113.0 to 117.0 deg-C
- Boiling Point: 377.9±0.0 °C at 760 mmHg
- Flash Point: 188.5±0.0 °C
- Vapor Pressure: 0.0±0.0 mmHg at 25°C
5-Prop-1-ynyl-2-benzofuran-1,3-dione Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： H315+H319
- Storage Condition：4° CStore…,-4℃Store…Better
5-Prop-1-ynyl-2-benzofuran-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P865344-5g |
4-(1-Propynyl)phthalic Anhydride |
1240685-26-0 | ≥98% | 5g |
575.00 | 2021-05-17 | |
| TRC | B523635-250mg |
5-Prop-1-ynyl-2-benzofuran-1,3-dione |
1240685-26-0 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B523635-500mg |
5-Prop-1-ynyl-2-benzofuran-1,3-dione |
1240685-26-0 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B523635-2.5g |
5-Prop-1-ynyl-2-benzofuran-1,3-dione |
1240685-26-0 | 2.5g |
$ 115.00 | 2022-06-07 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M2757-5G |
4-(1-Propynyl)phthalic Anhydride |
1240685-26-0 | >98.0%(GC)(T) | 5g |
¥420.00 | 2024-04-18 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M2757-25G |
4-(1-Propynyl)phthalic Anhydride |
1240685-26-0 | >98.0%(GC)(T) | 25g |
¥1610.00 | 2024-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M2757-5g |
5-Prop-1-ynyl-2-benzofuran-1,3-dione |
1240685-26-0 | 98.0%(GC&T) | 5g |
￥660.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M2757-25g |
5-Prop-1-ynyl-2-benzofuran-1,3-dione |
1240685-26-0 | 98.0%(GC&T) | 25g |
￥2290.0 | 2022-06-10 | |
| eNovation Chemicals LLC | Y1239375-5g |
4-(1-Propynyl)phthalic Anhydride |
1240685-26-0 | 98% | 5g |
$165 | 2024-06-06 | |
| abcr | AB474611-5 g |
4-(1-Propynyl)phthalic anhydride, 98%; . |
1240685-26-0 | 98% | 5g |
€121.00 | 2023-07-18 |
5-Prop-1-ynyl-2-benzofuran-1,3-dione Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
1240685-26-0 (5-Prop-1-ynyl-2-benzofuran-1,3-dione) Related Products
- 119389-05-8(4-Phenylethynylphthalic Anhydride)
- 141476-81-5(1,2-Benzenedicarboxylic acid, 4-ethynyl-, diethyl ester)
- 646052-77-9(1,3-Isobenzofurandione, 4-ethynyl-)
- 174629-79-9(1,3-Isobenzofurandione, (phenylethynyl)-)
- 865354-04-7(4-Phenylethynylphthalic dimethyl ester)
- 163559-61-3(1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester)
- 73819-76-8(5-Ethynylisobenzofuran-1,3-dione)
- 830329-21-0(1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-)
- 110166-71-7(Benzoic acid, 2-(phenylethynyl)-, ethyl ester)
- 159471-32-6(Benzonitrile, 4-[(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)ethynyl]-)
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